N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C22H26F3NO2S/c1-15(27)18-9-10-19(29-18)21(12-2-3-13-21)14-26-20(28)11-6-16-4-7-17(8-5-16)22(23,24)25/h4-5,7-10,15,27H,2-3,6,11-14H2,1H3,(H,26,28)
• InChI Key: ABYINJDOSOZLER-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)CCC3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C22H26F3NO2S
• Molecular Weight: 425.5 g/mol

Description

N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C22H26F3NO2S and its molecular weight is 425.51. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Recent studies have explored the pharmacokinetics and metabolism of selective androgen receptor modulators (SARMs), which are chemically similar to the compound . These studies are crucial for understanding how these compounds are absorbed, distributed, metabolized, and excreted in the body, laying the groundwork for their potential therapeutic applications. For instance, Wu et al. (2006) investigated the pharmacokinetics and metabolism of a SARM in rats, demonstrating its slow clearance, moderate distribution, and extensive metabolism, which could be relevant for developing treatments for androgen-dependent diseases (Wu et al., 2006).

Antiandrogen Activity

Research on derivatives of propanamide, akin to the compound , has yielded insights into their antiandrogen activity. Studies such as those by Tucker et al. (1988) have led to the discovery of novel, potent antiandrogens that are selective for peripheral tissues. This research is instrumental in developing treatments for conditions like prostate cancer and benign prostatic hyperplasia (Tucker et al., 1988).

Neurokinin-1 Receptor Antagonism

Another avenue of research has involved the development of neurokinin-1 (NK-1) receptor antagonists for potential use in treating emesis and depression. Harrison et al. (2001) synthesized a water-soluble NK-1 receptor antagonist, highlighting the importance of solubility in water for clinical administration, which could extend to similar compounds (Harrison et al., 2001).